3-(Furan-2-yl)-2-oxopropanoic acid

• Molecular Formula: C7H6O4
• Molecular Weight: 154.12 g/mol
• IUPAC Name: 3-(furan-2-yl)-2-oxopropanoic acid
• InChI: InChI=1S/C7H6O4/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3H,4H2,(H,9,10)
• InChI Key: WYJIHKGNYDLFGB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CC(=O)C(=O)O

Description

3-(Furan-2-yl)-2-oxopropanoic acid is a useful research compound. Its molecular formula is C7H6O4 and its molecular weight is 154.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 mL flask, 3-(furan-2-yl)-2-oxopropanoate (940 mg) along with 23 mL cold 6N NaOH was added. The insoluble mixture was stirred in a 90° C. bath for 5 min until dissolved. Cold 1N HCl was added until solution was acidic (approx 120 mL). Solution was extracted 2×50 mL EtOAc. Combined organic layers were washed with 40 mL brine and dried with Na2SO4. Solution was evaporated to yield 540 mg brown solid. Solid was further purified by reversed-phase high-performance liquid chromatography (HPLC) ramping from 97% aqueous trifluoroacetic acid (TFA) to acetonitrile (ACN).